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Compound of Interest

Compound Name: N-(2-Hydroxyethyl)maleimide

Cat. No.: B073982 Get Quote

Essential Safety and Handling Guide for N-(2-
Hydroxyethyl)maleimide
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the proper use and disposal of N-(2-Hydroxyethyl)maleimide, ensuring the

well-being of laboratory personnel and compliance with safety standards.

Chemical Identifier:

Property Value

Chemical Name N-(2-Hydroxyethyl)maleimide

Synonyms 1-(2-Hydroxy-ethyl)-pyrrole-2,5-dione, HEMI

CAS Number 1585-90-6

Molecular Formula C₆H₇NO₃

Molecular Weight 141.13 g/mol

Hazard Identification and Classification
N-(2-Hydroxyethyl)maleimide is classified as a hazardous substance. It is crucial to

understand its potential health effects to ensure safe handling.
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GHS Hazard Statements:

Code Statement

H302 Harmful if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

Pictogram:

alt text

Signal Word: Warning

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling N-(2-
Hydroxyethyl)maleimide to minimize exposure and ensure personal safety.

Protection Type Specification

Eye/Face Protection

Chemical safety goggles or glasses with side

shields. A face shield may be required in

situations with a higher risk of splashing.

Skin Protection

Impervious gloves (e.g., nitrile rubber) and

protective clothing, such as a lab coat, to

prevent skin contact.

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood. If dust or aerosols are

generated, a dust respirator (e.g., N95 type)

may be necessary.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b073982?utm_src=pdf-body
https://www.benchchem.com/product/b073982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Storage Protocol
Adherence to the following step-by-step procedures is critical for the safe handling and storage

of N-(2-Hydroxyethyl)maleimide.

Operational Plan:

Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible and in good

working order.

Confirm that all required PPE is available and in good condition.

Handling the Compound:

Don the appropriate PPE as specified in the table above before handling the chemical.

Avoid breathing dust, vapor, mist, or gas.

Prevent all contact with skin and eyes.

Weigh and handle the solid compound within a chemical fume hood to minimize inhalation

exposure.

Use appropriate tools and techniques to avoid the formation of dust.

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and dark place, away from incompatible materials such as oxidizing

agents. Recommended storage temperatures may vary, with some sources suggesting

refrigeration (2-8°C) or freezing (-20°C). Always consult the supplier-specific storage

recommendations.

Protect from moisture and light.
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First-Aid Measures
In the event of accidental exposure, immediate and appropriate first-aid is crucial.

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact

Immediately wash the affected skin with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If skin

irritation occurs, seek medical advice or

attention.

Inhalation

Move the exposed person to fresh air at once. If

breathing becomes difficult, seek medical

attention. If breathing has stopped, provide

artificial respiration.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 2-4 cupfuls of water or milk to drink. Seek

immediate medical attention.

Disposal Plan
Proper disposal of N-(2-Hydroxyethyl)maleimide and any contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.

Waste Management:

Collection:

Collect all waste materials, including unused product and contaminated disposables (e.g.,

gloves, wipes), in a designated and clearly labeled hazardous waste container.
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The container must be chemically resistant and have a secure lid.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the chemical name, "N-(2-
Hydroxyethyl)maleimide".

Disposal Procedure:

Dispose of the waste in a manner consistent with federal, state, and local environmental

regulations.

Contact a licensed professional waste disposal service or your institution's Environmental

Health and Safety (EHS) department for guidance and to arrange for waste pickup.

Do not dispose of this chemical down the drain or in regular trash.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps and considerations for the safe handling of N-(2-
Hydroxyethyl)maleimide, from preparation to disposal.

To cite this document: BenchChem. [Personal protective equipment for handling N-(2-
Hydroxyethyl)maleimide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073982#personal-protective-equipment-for-handling-
n-2-hydroxyethyl-maleimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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